Cas no 1803848-15-8 (2-Difluoromethoxy-3-fluorobenzotrifluoride)

• Product Name: 2-Difluoromethoxy-3-fluorobenzotrifluoride
• CAS No: 1803848-15-8
• MF: C₈H₄F₆O
• MW: 230.107183456421
• CID: 4706144
• Update Time: 2025-05-20

2-Difluoromethoxy-3-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethoxy-3-fluorobenzotrifluoride

• Inchi： 1S/C8H4F6O/c9-5-3-1-2-4(8(12,13)14)6(5)15-7(10)11/h1-3,7H
• InChI Key： PCRDSCJHSKMBEI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1OC(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Difluoromethoxy-3-fluorobenzotrifluoride

Comprehensive Analysis of 2-Difluoromethoxy-3-fluorobenzotrifluoride (CAS No. 1803848-15-8): Properties, Applications, and Industry Trends

The chemical compound 2-Difluoromethoxy-3-fluorobenzotrifluoride (CAS No. 1803848-15-8) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and specialty materials. As a fluorinated aromatic derivative, it exhibits remarkable stability, lipophilicity, and bioactivity, making it a valuable intermediate in modern synthetic chemistry. The presence of both difluoromethoxy and trifluoromethyl groups enhances its electronic properties, enabling tailored reactivity for cross-coupling reactions and nucleophilic substitutions.

In the pharmaceutical industry, 2-Difluoromethoxy-3-fluorobenzotrifluoride serves as a key building block for drug discovery, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its fluorine-rich structure improves metabolic stability and membrane permeability, addressing critical challenges in bioavailability optimization. Recent studies highlight its role in next-generation therapeutics targeting inflammatory diseases and oncology, aligning with the growing demand for precision medicine.

The agrochemical sector leverages this compound for synthesizing advanced crop protection agents. Its halogenated aromatic core contributes to the efficacy of herbicides and fungicides by enhancing binding affinity to target enzymes. With the global push toward sustainable agriculture, researchers are exploring its potential in low-dose, high-efficiency formulations to reduce environmental footprint—a topic frequently searched in green chemistry forums.

From a synthetic perspective, CAS 1803848-15-8 exemplifies the strategic use of fluorine chemistry to modulate molecular properties. The compound’s electron-withdrawing groups facilitate regioselective functionalization, a feature exploited in catalyzed C-H activation reactions. This aligns with industry trends toward atom-economical processes, a hot topic in organic synthesis optimization discussions.

Material science applications include its use in liquid crystal formulations and polymeric additives, where its thermal stability and dielectric properties are prized. As the electronics industry seeks high-performance dielectric materials for flexible displays, this compound’s role in advanced material engineering continues to expand.

Environmental and regulatory considerations for 2-Difluoromethoxy-3-fluorobenzotrifluoride emphasize proper handling protocols despite its non-classified status. Analytical methods like HPLC-MS and 19F-NMR are commonly employed for purity assessment, reflecting the compound’s compatibility with modern quality control technologies.

Market analysts note rising demand for fluorinated intermediates like CAS 1803848-15-8, driven by Asia-Pacific pharmaceutical innovation hubs. Patent landscapes reveal increasing IP filings incorporating this scaffold, particularly in bioconjugation techniques and prodrug development—topics frequently queried in R&D databases.

Future research directions may explore its photophysical applications or metal-organic framework (MOF) integration, areas gaining traction in materials science literature. The compound’s balanced lipophilicity parameters (LogP ~2.8) also make it a candidate for blood-brain barrier penetration studies, a recurring theme in neurological drug design queries.

In conclusion, 2-Difluoromethoxy-3-fluorobenzotrifluoride represents a multifaceted tool for molecular innovation, bridging disciplines from medicinal chemistry to advanced materials. Its evolving applications underscore the importance of fluorine chemistry in addressing contemporary scientific challenges while meeting industry sustainability benchmarks.